Cas no 2586127-04-8 (1-(Benzyloxy)-3-chloro-2-fluoro-5-(trifluoromethyl)benzene)

• Product Name: 1-(Benzyloxy)-3-chloro-2-fluoro-5-(trifluoromethyl)benzene
• CAS No: 2586127-04-8
• MF: C₁₄H₉ClF₄O
• MW: 304.6673
• CID: 5077162
• Update Time: 2022-06-06

1-(Benzyloxy)-3-chloro-2-fluoro-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(Benzyloxy)-3-chloro-2-fluoro-5-(trifluoromethyl)benzene

• Inchi： 1S/C14H9ClF4O/c15-11-6-10(14(17,18)19)7-12(13(11)16)20-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： XFCFVAKAXNUZGW-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C(C(F)(F)F)=C([H])C(=C1F)OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 5
• Topological Polar Surface Area: 9.2